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Compound of Interest

Compound Name: Reactive blue 5

Cat. No.: B090824 Get Quote

An In-depth Technical Guide to Reactive Blue 5
This technical guide provides a comprehensive overview of Reactive Blue 5 (C.I. Reactive
Blue 5), a synthetic anthraquinone dye. It is intended for researchers, scientists, and

professionals in drug development and other relevant scientific fields. This document details its

chemical and physical properties, synthesis, and common experimental applications.

Chemical and Physical Properties
Reactive Blue 5 is a vibrant blue dye known for its use in the textile industry due to its ability to

form covalent bonds with fibers, leading to excellent wash fastness.[1] Its core structure is

based on an anthraquinone chromophore.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b090824?utm_src=pdf-interest
https://www.benchchem.com/product/b090824?utm_src=pdf-body
https://www.benchchem.com/product/b090824?utm_src=pdf-body
https://www.benchchem.com/product/b090824?utm_src=pdf-body
https://www.benchchem.com/product/b090824?utm_src=pdf-body
https://www.smolecule.com/products/s576661
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 16823-51-1 [1][2][3][4][5]

Molecular Formula C₂₉H₂₀ClN₇O₁₁S₃ [1][3][4][5][6]

Molecular Weight 774.16 g/mol [4][6]

IUPAC Name

1-amino-4-[[3-[[4-chloro-6-[(3-

sulfophenyl)amino]-1,3,5-

triazin-2-yl]amino]-4-

sulfophenyl]amino]-9,10-

dioxoanthracene-2-sulfonic

acid

[1]

Synonyms
Procion Brilliant Blue HGR,

Blue K-GR, C.I. 61205:l
[2][4][7]

Appearance Dark blue powder [2][4]

Solubility Soluble in water [1]

Experimental Protocols
The synthesis of Reactive Blue 5 is a multi-step process involving the condensation of several

key intermediates.[2][4]

Materials:

1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid

2,4-Diaminobenzenesulfonic acid

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

3-Aminobenzenesulfonic acid

Sodium bicarbonate

Procedure:
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First Condensation: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is

condensed with 2,4-Diaminobenzenesulfonic acid.

Second Condensation: The resulting product is then condensed with 2,4,6-Trichloro-1,3,5-

triazine.

Third Condensation: A final condensation reaction is carried out with 3-

Aminobenzenesulfonic acid.

Salting Out: The final product, Reactive Blue 5, is isolated from the reaction mixture by

salting-out.[2][4]

Reactive Blue 5 is widely used for dyeing cellulosic fibers like cotton.[2] The following protocol

outlines a typical laboratory-scale dyeing process.

Materials:

Reactive Blue 5 dye

Cotton fabric

Sodium carbonate (Na₂CO₃)

Padding mangle

Steamer

Procedure:

Dye Bath Preparation: Prepare an aqueous solution of Reactive Blue 5 at a concentration of

10-50 g/L and sodium carbonate at 3-20 g/L.

Dipping: Immerse the cotton fabric in the dye solution for 1-15 minutes at room temperature.

Padding: Pass the fabric through a padding mangle to ensure about 80% pickup of the dye

solution.

Drying: Dry the padded fabric at 50°C for 2 minutes.
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Steaming: Steam the dried fabric at 100°C for 5-60 minutes to fix the dye to the fibers.[8]

Washing: Thoroughly wash the dyed fabric to remove any unfixed dye.

Applications in Research
Beyond textiles, Reactive Blue 5 is utilized in various research applications:

Bioremediation Studies: It serves as a model compound for studying the degradation of

persistent organic pollutants from wastewater.[1] Research has explored its removal using

adsorption methods on materials like carbon nanotubes.[9]

Antimicrobial Research: Some studies have investigated its potential as an antimicrobial

agent, showing inhibitory effects on the growth of various bacteria and fungi.[1]

Fluorescent Labeling: Its fluorescent properties make it useful in certain biological assays.[1]

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/1420-3049/24/7/1334
https://www.benchchem.com/product/b090824?utm_src=pdf-body
https://www.smolecule.com/products/s576661
https://www.medchemexpress.com/reactive-blue-5.html
https://www.smolecule.com/products/s576661
https://www.smolecule.com/products/s576661
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow for Reactive Blue 5

1-Amino-4-bromo-9,10-dioxo-9,10-
dihydroanthracene-2-sulfonic acid

Intermediate 1

Condensation

2,4-Diaminobenzenesulfonic acid

Intermediate 2

Condensation

2,4,6-Trichloro-1,3,5-triazine

Final Condensation Product

Condensation

3-Aminobenzenesulfonic acid

Reactive Blue 5

Salting Out

Click to download full resolution via product page

Caption: A diagram illustrating the multi-step condensation synthesis of Reactive Blue 5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b090824?utm_src=pdf-body-img
https://www.benchchem.com/product/b090824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Dye Adsorption Studies
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Experiment
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Measure Dye Concentration
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Calculate Adsorption Capacity
and Kinetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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